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Compound of Interest

Compound Name: Chlorophosphonazo III

Cat. No.: B1148316 Get Quote

CAS Number: 1914-99-4[1][2][3]

This guide provides a comprehensive overview of Chlorophosphonazo III, a valuable

chromogenic agent in analytical chemistry. It is intended for researchers, scientists, and

professionals in drug development who utilize spectrophotometric and other analytical

techniques.

Chemical and Physical Properties
Chlorophosphonazo III, with the chemical name 2,7-Bis(4-chloro-2-

phosphonophenylazo)-1,8-dihydroxy-3,6-naphthalenedisulfonic acid, is a complex organic

molecule widely used as a metal indicator.[1] Its structure allows for the formation of stable,

colored chelates with a variety of metal ions.

Table 1: General Properties of Chlorophosphonazo III
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Property Value Reference

CAS Number 1914-99-4 [1][2][3]

Molecular Formula C₂₂H₁₆Cl₂N₄O₁₄P₂S₂ [1][3]

Molecular Weight 757.36 g/mol [3]

Appearance
Reddish-brown to black-purple

crystalline powder
[1]

Solubility

Readily soluble in water;

slightly soluble in ethanol and

acetone; insoluble in ether,

benzene, chloroform, and

carbon tetrachloride.

[4]

Melting Point >300°C [4][5]

Chlorophosphonazo III's color is pH-dependent. It is violet at a pH of 4 or lower, blue in NaOH

solution, and brilliant green in acids like sulfuric, hydrochloric, and dilute nitric acid.[1][6] It is

important to note that it decomposes in concentrated nitric acid.[1][6]

Applications in Metal Ion Determination
Chlorophosphonazo III is a highly sensitive reagent for the spectrophotometric determination

of a wide range of metal ions.[5][7] It is particularly useful for the analysis of alkaline earth

metals, as well as other elements such as thorium, uranium, lanthanoids, and actinoids.[1][6]

The selectivity of Chlorophosphonazo III for different metal ions can be controlled by

adjusting the pH of the solution. For instance, it can be used for the selective colorimetric

determination of calcium in the presence of magnesium at a pH range of 2-3.[1][6] At pH 2.2, it

is possible to determine calcium alone, while at pH 7.0, both calcium and magnesium can be

determined.[2]

Table 2: Applications of Chlorophosphonazo III in Spectrophotometric Analysis
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Analyte Application Reference

Calcium

Determination in biological

fluids and via disposable

optical sensors.

[1][5]

Magnesium
Simultaneous determination

with calcium.

Thorium Colorimetric reagent. [1][6]

Uranium
Colorimetric and extraction-

photometric determination.
[1][6]

Lanthanoids & Actinoids Colorimetric reagent. [1][6]

Titanium, Zirconium, Scandium
Spectrophotometric

determination.
[2][5]

Sulfate (SO₄²⁻)
Indicator for precipitation

titration with Ba²⁺.
[1]

Experimental Protocols
The following protocols are generalized examples of how Chlorophosphonazo III is used in

spectrophotometric analysis. Researchers should consult specific literature for optimized

conditions for their particular analyte and sample matrix.

3.1. General Spectrophotometric Determination of Metal Ions

This protocol outlines the basic steps for using Chlorophosphonazo III to determine the

concentration of a target metal ion.

Workflow for Metal Ion Determination
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Preparation

Reaction

Measurement

Analysis

Prepare Chlorophosphonazo III
working solution

Add Chlorophosphonazo III
to sample, blank, and standards

Prepare sample solution
(dissolution, dilution, pH adjustment) Prepare reagent blank Prepare calibration standards

Mix and allow for
color development

Measure absorbance at
specific wavelength (e.g., 620 nm or 680 nm)

Construct calibration curve

Determine analyte concentration
in sample
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Plate Setup

Reagent Addition & Incubation

Absorbance Reading

Add 2 µL of Blank, Calibrator,
or Sample to wells

Add 240 µL of Chromogen
(Chlorophosphonazo-III) to each well

Mix and incubate at room
temperature for 10 minutes

Read absorbance at 690 nm (main)
and 750 nm (sub)

Analyte Concentration Formation of Colored
Metal-Ligand Complex

proportional to Light Absorbancedetermines Spectrophotometer Signalgenerates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://chembk.com/en/chem/Chlorophosphonazo%20III
https://www.chemdad.com/index.php?c=article&id=62440
https://www.chemdad.com/index.php?c=article&id=62440
https://www.fishersci.com/shop/products/chlorophosphonazo-iii-100mg/NC1471271
https://www.fishersci.com/shop/products/chlorophosphonazo-iii-100mg/NC1471271
https://www.sigmaaldrich.com/AR/es/product/sial/26049
https://www.sigmaaldrich.com/AR/es/product/sial/26049
https://www.benchchem.com/product/b1148316#what-is-the-cas-number-for-chlorophosphonazo-iii
https://www.benchchem.com/product/b1148316#what-is-the-cas-number-for-chlorophosphonazo-iii
https://www.benchchem.com/product/b1148316#what-is-the-cas-number-for-chlorophosphonazo-iii
https://www.benchchem.com/product/b1148316#what-is-the-cas-number-for-chlorophosphonazo-iii
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1148316?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

